N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C25H23FN2O4S/c1-2-32-21-13-11-20(12-14-21)27-25(29)17-33(30,31)24-16-28(23-6-4-3-5-22(23)24)15-18-7-9-19(26)10-8-18/h3-14,16H,2,15,17H2,1H3,(H,27,29)
• InChI Key: TWWXXXDRDIOYFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC4=CC=C(C=C4)F
• Molecular Formula: C25H23FN2O4S
• Molecular Weight: 466.5 g/mol

Description

N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide, also known as EF24, is a synthetic compound that has gained attention for its potential use in cancer treatment. EF24 has been found to have potent anti-cancer properties, and its mechanism of action has been studied extensively in recent years.

Mechanism of Action

N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide exerts its anti-cancer effects through a variety of mechanisms, including the inhibition of NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling, which is a key regulator of inflammation and cancer cell survival. N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has also been found to inhibit the activity of STAT3 (signal transducer and activator of transcription 3), a transcription factor that is overexpressed in many types of cancer and contributes to cancer cell survival and proliferation. Additionally, N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has been found to induce the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has been shown to have a range of biochemical and physiological effects in preclinical studies. In addition to its anti-cancer properties, N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has been found to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases such as arthritis. N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has also been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide for lab experiments is its potency and specificity for cancer cells. N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has been found to be highly effective in killing cancer cells in vitro and in vivo, and its mechanism of action has been well-characterized. However, one limitation of N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, the toxicity profile of N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has not been fully characterized, which may limit its clinical use.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide. One area of interest is the development of more effective formulations of N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide that improve its solubility and bioavailability. Another area of interest is the identification of biomarkers that can predict which patients are most likely to respond to N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide treatment. Additionally, there is ongoing research into the use of N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide in combination with other cancer treatments, such as chemotherapy and immunotherapy, to improve treatment outcomes. Finally, there is interest in exploring the potential use of N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide in the treatment of other diseases, such as inflammatory and neurodegenerative diseases.

Synthesis Methods

N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide is synthesized through a multi-step process that involves the reaction of 4-ethoxyaniline with 4-fluorobenzaldehyde to produce 4-ethoxy-N-(4-fluorobenzyl)aniline. This intermediate is then reacted with indole-3-carboxaldehyde to produce N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide. The synthesis of N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has been studied extensively in preclinical models of cancer, including breast cancer, prostate cancer, and pancreatic cancer. In these studies, N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has been found to have potent anti-cancer properties, including the ability to induce apoptosis (programmed cell death) in cancer cells, inhibit cancer cell proliferation, and suppress tumor growth. N-(4-ethoxyphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide has also been found to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential candidate for combination therapy.